Ethyl 4-(morpholine-4-sulfonamido)benzoate

• IUPAC Name: ethyl 4-(morpholin-4-ylsulfonylamino)benzoate
• InChI: InChI=1S/C13H18N2O5S/c1-2-20-13(16)11-3-5-12(6-4-11)14-21(17,18)15-7-9-19-10-8-15/h3-6,14H,2,7-10H2,1H3
• InChI Key: SNJBKDGQCZIBKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NS(=O)(=O)N2CCOCC2
• Molecular Formula: C13H18N2O5S
• Molecular Weight: 314.36 g/mol

Description

Morpholine is an organic chemical compound having the chemical formula O(C H 2 CH 2) 2 NH. This heterocycle features both amine and ether functional groups. Sulfonamides are compounds that contain the functional group R-SO2-NR’R’‘, where R, R’, and R’’ are organic groups.

Synthesis Analysis

Morpholines can be synthesized from 1,2-amino alcohols and their derivatives, which are the most common starting materials for the preparation of morpholines. A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides.

Molecular Structure Analysis

The molecular structure of morpholine is a six-membered ring with four carbon atoms and one each of nitrogen and oxygen. The sulfonamide group typically consists of a sulfur atom, two oxygen atoms, and a nitrogen atom, connected to an organic moiety.

Scientific Research Applications

Inhibition of Carbonic Anhydrases

A study by Supuran et al. (2013) presents the synthesis and assessment of aromatic sulfonamides, including compounds structurally related to Ethyl 4-(morpholine-4-sulfonamido)benzoate, as inhibitors of carbonic anhydrase (CA) isoenzymes. These compounds demonstrated nanomolar inhibitory concentration (IC50) values against four CA isoenzymes, highlighting their potential in medical chemistry for developing treatments targeting diseases where CA activity is implicated (Supuran, Maresca, Gregáň, & Remko, 2013).

Synthesis and Toxicity of Morpholinium Ionic Liquids

Pernak et al. (2011) explored the synthesis of morpholinium ionic liquids, emphasizing their physicochemical properties, cytotoxicity, oral toxicity, and biodegradability. Although not directly mentioning Ethyl 4-(morpholine-4-sulfonamido)benzoate, this research provides insights into the broader applications and safety considerations of morpholine derivatives in green chemistry (Pernak, Borucka, Walkiewicz, Markiewicz, Fochtman, Stolte, Steudte, & Stepnowski, 2011).

Antimicrobial Activity

A study by Oliveira et al. (2015) investigated the antimicrobial and modulating activity of 4-(Phenylsulfonyl) morpholine, a compound related to Ethyl 4-(morpholine-4-sulfonamido)benzoate, against standard and multi-resistant bacterial and fungal strains. This research underscores the potential of sulfonamide derivatives in combating microbial resistance (Oliveira, Teixeira, Cassiano, Sena, Coutinho, Menezes, Figueredo, Silva, Toledo, & Bento, 2015).

Application in Glaucoma Treatment

F. Mincione et al. (2005) developed thioureido-substituted sulfonamides by reacting certain sulfonamide compounds with amines, demonstrating their effectiveness in inhibiting carbonic anhydrase isozymes and reducing elevated intraocular pressure in a rabbit model of glaucoma. This highlights the therapeutic applications of sulfonamide derivatives, including Ethyl 4-(morpholine-4-sulfonamido)benzoate, in ophthalmology (Mincione, Starnotti, Masini, Bacciottini, Scrivanti, Casini, Vullo, Scozzafava, & Supuran, 2005).